N-[2-piperidin-1-yl-5-(trifluoromethyl)phenyl]acetamide

• Molecular Formula: C14H17F3N2O
• Molecular Weight: 286.29 g/mol
• IUPAC Name: N-[2-piperidin-1-yl-5-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C14H17F3N2O/c1-10(20)18-12-9-11(14(15,16)17)5-6-13(12)19-7-3-2-4-8-19/h5-6,9H,2-4,7-8H2,1H3,(H,18,20)
• InChI Key: QQIZDFMHQDWRPN-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=C(C=CC(=C1)C(F)(F)F)N2CCCCC2

Description

N-[2-piperidin-1-yl-5-(trifluoromethyl)phenyl]acetamide, also known as TPCA-1, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. It was first synthesized in 2007 by scientists at the University of Dundee, and since then, it has been the subject of numerous scientific investigations.

Mechanism of Action

N-[2-piperidin-1-yl-5-(trifluoromethyl)phenyl]acetamide acts by inhibiting the activity of the IKKβ kinase, which is a key component of the NF-κB pathway. This kinase is responsible for the phosphorylation and activation of the inhibitor of kappa B (IκB), which in turn leads to the activation of NF-κB. By inhibiting the activity of IKKβ, N-[2-piperidin-1-yl-5-(trifluoromethyl)phenyl]acetamide prevents the activation of NF-κB and the downstream effects of this pathway.
Biochemical and Physiological Effects:
In addition to its potential anti-cancer effects, N-[2-piperidin-1-yl-5-(trifluoromethyl)phenyl]acetamide has been shown to have other biochemical and physiological effects. For example, it has been shown to inhibit the production of inflammatory cytokines, such as TNF-α and IL-6, which are involved in the immune response. It has also been shown to have anti-inflammatory effects in animal models of inflammatory bowel disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[2-piperidin-1-yl-5-(trifluoromethyl)phenyl]acetamide for lab experiments is its specificity for the IKKβ kinase. This allows researchers to study the effects of inhibiting this kinase without the confounding effects of inhibiting other kinases. However, one limitation of N-[2-piperidin-1-yl-5-(trifluoromethyl)phenyl]acetamide is that it can be toxic at high concentrations, which can limit its use in some experiments.

Future Directions

There are several potential future directions for research on N-[2-piperidin-1-yl-5-(trifluoromethyl)phenyl]acetamide. One area of interest is its potential use in combination with other anti-cancer agents, such as chemotherapy drugs or other kinase inhibitors. Another area of interest is its potential use in other diseases, such as autoimmune disorders or neurodegenerative diseases. Finally, there is ongoing research into the development of more potent and selective inhibitors of the IKKβ kinase, which could have even greater therapeutic potential.

Synthesis Methods

The synthesis of N-[2-piperidin-1-yl-5-(trifluoromethyl)phenyl]acetamide involves several steps, including the reaction of piperidine and trifluoromethylbenzene to form an intermediate, which is then reacted with acetic anhydride to produce the final product. The process is relatively straightforward and has been optimized over the years to increase the yield and purity of the compound.

Scientific Research Applications

N-[2-piperidin-1-yl-5-(trifluoromethyl)phenyl]acetamide has been studied extensively for its potential therapeutic applications, particularly in the field of cancer research. It has been shown to inhibit the activity of the nuclear factor-kappa B (NF-κB) pathway, which is involved in the regulation of many cellular processes, including inflammation, cell proliferation, and apoptosis. By inhibiting this pathway, N-[2-piperidin-1-yl-5-(trifluoromethyl)phenyl]acetamide has the potential to prevent the growth and spread of cancer cells.